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Compound of Interest

Compound Name: (S)-2-bromosuccinic acid

Cat. No.: B107601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

(S)-2-bromosuccinic acid. The information is compiled from Safety Data Sheets (SDS),

regulatory agency reports, and general laboratory safety protocols to ensure a thorough

understanding of the potential hazards and best practices for its use in a research and

development setting.

Chemical Identification and Physical Properties
(S)-2-Bromosuccinic acid is a brominated dicarboxylic acid used as a building block in

organic synthesis, particularly in the preparation of pharmaceutical compounds and other

complex molecules.[1][2] Understanding its basic properties is the first step in safe handling.
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Property Value Source(s)

Chemical Name (S)-2-Bromosuccinic acid [3]

Synonyms
(2S)-2-bromobutanedioic acid,

(S)-(-)-2-Bromosuccinic acid
[3][4]

CAS Number 923-06-8 [4]

Molecular Formula C4H5BrO4 [4]

Molecular Weight 196.98 g/mol [4]

Appearance
White to off-white crystalline

powder
[5]

Melting Point 161-163 °C [5][6]

Solubility
Sparingly soluble in water.

Insoluble in ether.
[1][5]

Hazard Identification and Classification
(S)-2-Bromosuccinic acid is classified as a hazardous chemical.[4] The primary hazards are

related to its corrosive and irritant properties.

Hazard Class GHS Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[7]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[7]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[7]

Signal Word: Warning[7]
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Toxicological Data
Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) values for (S)-2-
bromosuccinic acid, are largely unavailable in the reviewed literature and safety data sheets.

[4][8][9] However, data for a closely related compound, 2,3-dibromosuccinic acid, can provide

an indication of its general toxicological profile.

Test Species Route Result Source(s)

Acute Oral

Toxicity (LD50)
Rat Oral > 2000 mg/kg bw [10]

Repeated Dose

Oral Toxicity (28-

day)

Rat Oral
NOAEL = 1000

mg/kg bw/day
[10]

In vitro

Mutagenicity
- -

Not considered

to be genotoxic
[10]

Note: The toxicological data presented above is for 2,3-dibromosuccinic acid and should be

used as an estimate for the potential toxicity of (S)-2-bromosuccinic acid. The toxicological

properties of (S)-2-bromosuccinic acid have not been fully investigated.[9]

Experimental Protocols for Safe Handling and
Emergency Procedures
Detailed and formal experimental protocols for the safety assessment of (S)-2-bromosuccinic
acid are not readily available. The following protocols have been synthesized from the

guidance provided in safety data sheets and general laboratory safety practices.

Protocol for Routine Handling
Risk Assessment: Before handling, conduct a thorough risk assessment for the specific

procedure, considering the quantity of the substance to be used and the potential for

exposure.
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Engineering Controls: All work with (S)-2-bromosuccinic acid should be performed in a

well-ventilated area, preferably within a certified chemical fume hood.[4] Ensure that an

eyewash station and safety shower are readily accessible.[9]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses with side shields.[4]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and closed-toe shoes. For larger quantities or

when there is a risk of splashing, consider additional protective clothing.[4]

Handling Procedures:

Avoid contact with skin and eyes.[9]

Avoid breathing dust.[9]

Use appropriate tools to handle the solid material to avoid generating dust.

Keep the container tightly closed when not in use.[9]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.

Protocol for Spill Response
Immediate Actions:

Alert personnel in the immediate area of the spill.

Evacuate the area if the spill is large or if there is a risk of significant dust generation.

Containment:

For a solid spill, cover with a plastic sheet to minimize dust spreading.[4]

Cleanup:
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Wear appropriate PPE as described in section 4.1.

Carefully sweep or scoop up the spilled material and place it into a suitable, labeled

container for disposal.[9] Avoid actions that could generate dust.

Clean the spill area thoroughly with soap and water.

Waste Disposal: Dispose of the spilled material and any contaminated cleaning materials as

hazardous waste in accordance with local, state, and federal regulations.

First Aid Protocols
Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[9]

Remove contact lenses if present and easy to do.

Seek immediate medical attention.[9]

Skin Contact:

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and water.[4]

If skin irritation occurs, seek medical attention.[4]

Inhalation:

Move the affected person to fresh air and keep them in a position comfortable for

breathing.[4]

If breathing is difficult, provide oxygen.[4]

If the person is not breathing, give artificial respiration.[4]

Seek medical attention.
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Ingestion:

Do NOT induce vomiting.

Clean the mouth with water.[4]

Never give anything by mouth to an unconscious person.[4]

Seek immediate medical attention.

Storage and Disposal
Proper storage and disposal are crucial to maintaining a safe laboratory environment.

Aspect Procedure Source(s)

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Store at room

temperature.

[4][9]

Incompatible Materials
Strong oxidizing agents,

bases, and reducing agents.
[4][9]

Disposal

Dispose of waste in

accordance with all applicable

federal, state, and local

regulations. The material may

be disposed of by a licensed

chemical destruction plant or

by controlled incineration.

[8]

Reactivity and Stability
(S)-2-Bromosuccinic acid is stable under recommended storage conditions.[4] However, it

can decompose under high temperatures, leading to the release of toxic and corrosive gases

and vapors, including carbon oxides and phosgene.[4] It is incompatible with strong oxidizing

agents, bases, and reducing agents.[4][9]
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Visualization of Safety Workflows
Signaling Pathways
There is no evidence in the scientific literature to suggest that (S)-2-bromosuccinic acid, a

chemical intermediate, is involved in specific biological signaling pathways. Therefore, a

diagram of a signaling pathway is not applicable. Instead, a logical workflow for risk

assessment and control is provided below.
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Risk Assessment and Control Workflow for (S)-2-Bromosuccinic Acid

Risk Assessment

Control Measures

Safe Work Procedures

Identify Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Evaluate Exposure Potential:
- Inhalation of dust
- Dermal contact

- Eye contact

Assess Risks:
- Determine likelihood and severity of harm

Engineering Controls:
- Fume Hood

- Eyewash/Safety Shower

Administrative Controls:
- Standard Operating Procedures (SOPs)

- Training

Personal Protective Equipment (PPE):
- Goggles
- Gloves

- Lab Coat

Safe Handling Protocol

Proper Storage

Waste Disposal

Click to download full resolution via product page

Caption: Risk assessment and control workflow for (S)-2-bromosuccinic acid.
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Emergency Response Workflow

Emergency Response Workflow for (S)-2-Bromosuccinic Acid Exposure

Skin Contact Eye Contact Inhalation

Exposure Event

Remove Contaminated Clothing Flush Eyes with Water (15 min) Move to Fresh Air

Wash with Soap and Water

Seek Medical Attention if Irritation Persists

Remove Contact Lenses

Seek Immediate Medical Attention

Provide Oxygen if Breathing is Difficult

Artificial Respiration if Not Breathing

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for exposure to (S)-2-bromosuccinic acid.

Disclaimer: This document is intended for informational purposes only and does not replace a

formal risk assessment or the guidance of a qualified safety professional. Always consult the

most current Safety Data Sheet for (S)-2-bromosuccinic acid before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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